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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, step-by-step guidance for the safe disposal of
Cedramber, a synthetic fragrance ingredient. Adherence to these procedures is critical due to
its potential environmental impact and health hazards.

Cedramber, also known as Cedryl methyl ether, is classified as a skin sensitizer and is very
toxic to aquatic life with long-lasting effects[1][2][3][4][5]. Therefore, it is imperative that this
substance is not disposed of through standard laboratory drains or as regular waste.

Disposal Procedures

The primary methods for the proper disposal of Cedramber are through a licensed disposal
company, incineration, or sanitary landfill, always in accordance with local, state, and federal
regulations[6][7].

Step-by-Step Disposal Protocol:

o Consult Local Regulations: Before initiating any disposal procedures, consult your
institution's environmental health and safety (EHS) office and review all applicable local,
regional, and national regulations regarding chemical waste disposal.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat, when handling Cedramber[1][8].
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e Containment of Unused Product:

o If you have surplus or non-recyclable Cedramber, it should be offered to a licensed
disposal company[7].

o Keep the material in its original or a compatible, tightly sealed, and properly labeled
container for disposal[6][7].

e Handling Spills:
o In the event of a spill, avoid breathing vapors[7][8].

o Contain the spillage using a non-combustible absorbent material such as sand, earth,
diatomaceous earth, or vermiculite[6].

o Collect the absorbed material and place it into a suitable, sealed container for disposal
according to local regulations[6][7].

o Prevent the spill from entering drains, surface water, or groundwater[1][7].
» Disposal of Contaminated Materials:

o Any materials contaminated with Cedramber, including absorbent materials, gloves, and
empty containers, should be treated as hazardous waste.

o Dispose of contaminated packaging and materials in the same manner as the unused
product[7][9]. Do not reuse empty containers|[3].

e \Waste Collection:

o Store the sealed waste containers in a designated, well-ventilated area away from
incompatible materials such as strong oxidizing agents[8].

o Arrange for collection by a licensed hazardous waste disposal service.

Chemical and Physical Properties
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A summary of key quantitative data for Cedramber is provided in the table below for easy

reference.
Property Value
Molecular Formula C16H280[2][10][11]

Molecular Weight

236.4 g/mol [10][11][12]

Flash Point

135°C (275°F)[12]

Vapor Pressure

0.0127 mmHg @ 25°C[12]

Water Solubility

1.436 mg/L @ 25°C (estimated)[5]

Log P

4.6 - 6.0[11][12]

Cedramber Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Cedramber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1593874#cedramber-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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